2-Bromo-3-methylcyclohexanone
Cat. No. B8553006
M. Wt: 191.07 g/mol
InChI Key: JUAKSRQOOTYMMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br-:13].[BrH:14].[CH3:15][CH2:16][O:17][C:18](=[O:19])[CH3:20].[CH3:1][CH:2]1[CH2:3][C:4](=[O:8])[CH2:5][CH2:6][CH2:7]1.[CH:9]([Cl:10])([Cl:11])[Cl:12]>>[CH3:1][CH:2]1[CH:3]([Br:13])[C:4](=[O:8])[CH2:5][CH2:6][CH2:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Br-]
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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Br
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCOC(C)=O
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1CCCC(=O)C1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClC(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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CC1CCCC(=O)C1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
